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Compound of Interest

2,4-Dimethoxy-4'-
Compound Name:

hydroxybenzophenone
CAS No.: 41351-30-8
Cat. No.: B150991

Get Quote

\ J

CAS Registry Number: 41351-30-8

This technical guide provides a comprehensive overview of 2,4-Dimethoxy-4'-
hydroxybenzophenone, a significant chemical compound utilized across various industries.
The document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, and applications.

Chemical and Physical Properties

2,4-Dimethoxy-4'-hydroxybenzophenone, also known by its IUPAC name (2,4-
dimethoxyphenyl)-(4-hydroxyphenyl)methanone, is a white to off-white powder.[1][2] It is
recognized for its utility in several chemical and industrial processes.[1]

Table 1: Physicochemical Properties of 2,4-Dimethoxy-4'-hydroxybenzophenone
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Synthesis

The synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone can be achieved through a
Friedel-Crafts acylation reaction.[2]

Experimental Protocol: Friedel-Crafts Acylation
Obijective: To synthesize 2,4-Dimethoxy-4'-hydroxybenzophenone.

Materials:

Resorcinol dimethyl ether

p-hydroxybenzoic acid

Zinc chloride (ZnCl2)

Phosphorous oxychloride (POCIs)

Nitrobenzene (optional, as solvent)
Procedure:

» Combine resorcinol dimethyl ether with p-hydroxybenzoic acid in the presence of zinc
chloride and phosphorous oxychloride.[2]

» Heat the reaction mixture to 60—65°C and maintain this temperature for 1.5 hours.[2]
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 Alternatively, the reaction can be carried out in nitrobenzene at 60°C for 2—3 hours.[2]
e Upon completion, the reaction mixture is worked up to isolate the crude product.

« Purification of the crude product is performed, typically through recrystallization, to yield 2,4-
Dimethoxy-4'-hydroxybenzophenone.

This method has been reported to yield the product in approximately 71% efficiency.[2]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone.

Applications

This compound is a versatile chemical with applications in cosmetics, pharmaceuticals, and
materials science.[1]

o UV Absorption: A primary application is its use as a UV absorber.[1] It is effective in
absorbing ultraviolet light, making it a valuable component in sunscreens and UV-protective
coatings to protect skin and materials from UV radiation.[1]

o Cosmetic Formulations: In the cosmetics industry, it is used to stabilize formulations and
enhance the efficacy of other active ingredients in products like lotions and creams.[1]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4723730.htm
https://www.benchchem.com/product/b150991?utm_src=pdf-body
https://www.benchchem.com/product/b150991?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4723730.htm
https://www.benchchem.com/product/b150991?utm_src=pdf-body-href
https://www.benchchem.com/product/b150991?utm_src=pdf-body-img
https://www.benchchem.com/product/b150991?utm_src=pdf-body
https://www.chemimpex.com/products/04326
https://www.chemimpex.com/products/04326
https://www.chemimpex.com/products/04326
https://www.chemimpex.com/products/04326
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Materials Science: It is employed in the production of polymers and coatings that require UV
stability, enhancing the durability and longevity of products exposed to sunlight.[1]

e Research and Development: In a laboratory setting, it is used for studying photochemical
reactions, which aids in understanding light-induced processes.[1] It is also used in solid-
phase peptide synthesis.[2]

Biological Activity and Evaluation

While specific signaling pathways for 2,4-Dimethoxy-4'-hydroxybenzophenone are not
extensively detailed in the provided search results, related benzophenone derivatives have
shown promising biological activities, such as anti-inflammatory and antioxidant effects. The
general workflow for evaluating such compounds is outlined below.
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Caption: General workflow for synthesis and biological evaluation of benzophenone

derivatives.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,4-Dimethoxy-4'-hydroxybenzophenone is associated with the following
hazards:
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e Causes skin irritation (H315).[3]
o Causes serious eye irritation (H319).[3]
* May cause respiratory irritation (H335).[3]

It is recommended to handle this chemical with appropriate personal protective equipment and
in a well-ventilated area. Store at 0-8°C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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